![molecular formula C22H25N3O4S2 B12016922 N-(3,5-dimethoxyphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide](/img/structure/B12016922.png)
N-(3,5-dimethoxyphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
Overview
Description
N-(3,5-dimethoxyphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide, also known by its chemical formula C20H24N2O4S2, is a fascinating compound with diverse applications. Let’s explore its properties and uses.
Preparation Methods
Synthetic Routes:: The synthetic preparation of this compound involves several steps. One common approach is the condensation of 3,5-dimethoxyaniline with 3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidine-2-thiol. The reaction typically occurs under mild conditions, yielding the desired product.
Industrial Production:: While industrial-scale production methods may vary, laboratories often employ efficient synthetic routes to obtain N-(3,5-dimethoxyphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide.
Chemical Reactions Analysis
Reactivity:: This compound participates in various chemical reactions:
- Oxidation : It can undergo oxidation reactions, leading to the formation of different oxidation states.
- Reduction : Reduction processes may yield reduced derivatives.
- Substitution : Substituents on the aromatic ring can be replaced by other functional groups.
- Oxidation : Oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) are commonly used.
- Reduction : Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) facilitate reduction reactions.
- Substitution : Various nucleophiles (e.g., amines, thiols) can replace functional groups.
Major Products:: The specific products depend on reaction conditions and substituents. Detailed analysis would require specific experimental data.
Scientific Research Applications
Chemistry::
- Drug Design : Researchers explore its potential as a scaffold for novel drug candidates.
- Organic Synthesis : It serves as a building block in organic synthesis.
- Pharmacology : Investigating its pharmacological properties and potential therapeutic applications.
- Bioactivity : Studying its effects on biological systems.
- Materials Science : Its unique structure may find applications in materials design.
Mechanism of Action
The exact mechanism remains an active area of research. It likely interacts with specific molecular targets or pathways, influencing cellular processes.
Comparison with Similar Compounds
While N-(3,5-dimethoxyphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide has distinct features, it shares similarities with related compounds. Some similar compounds include .
Properties
Molecular Formula |
C22H25N3O4S2 |
|---|---|
Molecular Weight |
459.6 g/mol |
IUPAC Name |
N-(3,5-dimethoxyphenyl)-2-[(3-ethyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C22H25N3O4S2/c1-4-25-21(27)19-16-7-5-6-8-17(16)31-20(19)24-22(25)30-12-18(26)23-13-9-14(28-2)11-15(10-13)29-3/h9-11H,4-8,12H2,1-3H3,(H,23,26) |
InChI Key |
HZAXYVMLBUTHOV-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C(=O)C2=C(N=C1SCC(=O)NC3=CC(=CC(=C3)OC)OC)SC4=C2CCCC4 |
Origin of Product |
United States |
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